2,2-dimethyl-3-(propan-2-yloxy)propan-1-amine
Overview
Description
2,2-dimethyl-3-(propan-2-yloxy)propan-1-amine, otherwise known as 2,2-dimethyl-3-propoxypropan-1-amine or DM-PP, is an organic compound that has a wide range of applications in scientific research and laboratory experiments. DM-PP is a derivative of propanolamine and is composed of a primary amine group, a methyl group, and a propoxy group. It is a colorless liquid at room temperature and has a boiling point of approximately 150°C. DM-PP is used in a variety of scientific research applications, including biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
DM-PP has a wide range of applications in scientific research and laboratory experiments. It is used as a reagent in various biochemical and physiological studies, such as in the synthesis of aminopropyl-substituted heterocycles and in the synthesis of aminopropyl-substituted peptides. It is also used as a reagent in laboratory experiments, such as in the synthesis of aryl amines, in the synthesis of aryl sulfonamides, and in the synthesis of aryl ethers.
Mechanism of Action
DM-PP acts as a nucleophile in organic reactions, meaning that it is able to donate electrons to form a covalent bond with an electrophile. In the first step of the synthesis process, DM-PP acts as a nucleophile and donates electrons to the electrophilic sulfur atom of dimethyl sulfate, forming a covalent bond between the two compounds. In the second step, DM-PP acts as a nucleophile and donates electrons to the electrophilic oxygen atom of propene oxide, forming a covalent bond between the two compounds.
Biochemical and Physiological Effects
DM-PP has been used in various biochemical and physiological studies to investigate its effects on biological systems. Studies have shown that DM-PP has an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibitory effect may have implications for the treatment of neurological diseases, such as Alzheimer’s disease and Parkinson’s disease. In addition, studies have shown that DM-PP has a protective effect on neurons in the brain, which may be beneficial in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
DM-PP has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, making it cost-effective for use in experiments. It is also a relatively stable compound, making it suitable for use in long-term experiments. However, there are some limitations to its use in laboratory experiments. It is a volatile compound, meaning that it can easily evaporate during experiments, making it difficult to work with. In addition, it is a highly reactive compound, meaning that it can react with other compounds in the experiment, making it difficult to control the reaction.
Future Directions
There are several potential future directions for the use of DM-PP in scientific research and laboratory experiments. One potential direction is to further investigate its effects on biological systems, such as its effects on neuronal activity and its potential use in the treatment of neurological disorders. Another potential direction is to develop new methods for synthesizing DM-PP, such as using alternative catalysts or using alternative solvents. Additionally, further research could be done to explore the potential of DM-PP as a reagent in other laboratory experiments, such as in the synthesis of other organic compounds. Finally, further research could be done to explore the potential of DM-PP as a pharmaceutical agent, such as its potential use in the treatment of cardiovascular diseases.
Synthesis Methods
DM-PP is synthesized through a multi-step process that involves the reaction of propanolamine with dimethyl sulfate, followed by a reaction with propene oxide. In the first step, propanolamine is reacted with dimethyl sulfate in aqueous solution to form a sulfate ester. This reaction is catalyzed by an acid, such as sulfuric acid, and is carried out at a temperature of between 80-100°C. In the second step, the sulfate ester is reacted with propene oxide in an alkaline medium, such as sodium hydroxide, to form DM-PP. This reaction is carried out at a temperature of between 40-60°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dimethyl-3-(propan-2-yloxy)propan-1-amine involves the reaction of 2,2-dimethyl-3-(propan-2-yloxy)propan-1-ol with ammonia in the presence of a reducing agent.", "Starting Materials": [ "2,2-dimethyl-3-(propan-2-yloxy)propan-1-ol", "Ammonia", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 2,2-dimethyl-3-(propan-2-yloxy)propan-1-ol in a suitable solvent.", "Step 2: Add ammonia to the reaction mixture and stir for several hours.", "Step 3: Add a reducing agent to the reaction mixture and stir for several more hours.", "Step 4: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
1426954-75-7 |
Product Name |
2,2-dimethyl-3-(propan-2-yloxy)propan-1-amine |
Molecular Formula |
C8H19NO |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
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